(E)-2-amino-4-methyl-N'-(2-(trifluoromethyl)benzylidene)thiazole-5-carbohydrazide

• IUPAC Name: 2-amino-4-methyl-N-[(E)-[2-(trifluoromethyl)phenyl]methylideneamino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H11F3N4OS/c1-7-10(22-12(17)19-7)11(21)20-18-6-8-4-2-3-5-9(8)13(14,15)16/h2-6H,1H3,(H2,17,19)(H,20,21)/b18-6+
• InChI Key: JEJKBXQREZGEFF-NGYBGAFCSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C(=O)NN=CC2=CC=CC=C2C(F)(F)F
• Isomeric SMILES: CC1=C(SC(=N1)N)C(=O)N/N=C/C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C13H11F3N4OS
• Molecular Weight: 328.32 g/mol

Description

This compound is a type of hydrazone that is part of a larger group of compounds synthesized by reacting 4-methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carbohydrazide with differently substituted benzaldehyde. These compounds are characterized via elemental analysis, physico-chemical, and spectral data.

Synthesis Analysis

The synthesis of these hydrazones involves reacting 4-methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carbohydrazide with differently substituted benzaldehyde. The resulting compounds were characterized via elemental analysis, physico-chemical, and spectral data.

Molecular Structure Analysis

The molecular structure of these compounds is complex, with a pyrazoline-3-one ring conjugated either with a thieno[3,2-d]thiazole or with a dihydrothiazolo[4,5-d]thiazole scaffold via an NH linker. Molecular docking studies have shown promising binding patterns of these compounds with prospective targets, EGFR, VEGFR-2, and BRAFV600E.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve several steps. The reaction of 3-oxo-N-arylbutanamide with N-bromosuccinimide and cyclization with thiourea under reflux conditions yields derivatives of 2-amino-N-aryl-4-methylthiazole-5-carboxamide.

Safety and Hazards

The safety profile of the most active cytotoxic candidates was examined against the normal cell line WI-38. Additional toxicity studies were performed for the new derivatives which showed their good drug-like properties and low toxicity risks in humans.